Cas no 56071-69-3 (2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo-)

2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo- structure
56071-69-3 structure
Product Name:2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo-
CAS No:56071-69-3
MF:C11H11BrO3
MW:271.107242822647
CID:366088
PubChem ID:2762545
Update Time:2025-04-19

2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo-
    • [4-(3-bromo-2-oxopropyl)phenyl] acetate
    • 1-[4-(ACETYLOXY)PHENYL]-3-BROMO-2-PROPANONE
    • 2-Propanone,1-[4-(acetyloxy)phenyl]-3-bromo
    • 4-(3-Bromo-2-oxopropyl)phenyl acetate
    • acetic acid 4-(3-bromo-2-oxo-propyl)phenyl ester
    • SCHEMBL8308364
    • FT-0607134
    • 56071-69-3
    • DTXSID80376295
    • Inchi: 1S/C11H11BrO3/c1-8(13)15-11-4-2-9(3-5-11)6-10(14)7-12/h2-5H,6-7H2,1H3
    • InChI Key: REDNLPZPQKYNRQ-UHFFFAOYSA-N
    • SMILES: BrCC(CC1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 269.98900
  • Monoisotopic Mass: 269.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.452
  • Boiling Point: 352.6 °C at 760 mmHg
  • Flash Point: 167.1 °C
  • Refractive Index: 1.55
  • PSA: 43.37000
  • LogP: 2.11840
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